N-(3,5-dichlorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-(4-methylsulfonylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C13H17Cl2N3O3S/c1-22(20,21)18-4-2-17(3-5-18)9-13(19)16-12-7-10(14)6-11(15)8-12/h6-8H,2-5,9H2,1H3,(H,16,19)
• InChI Key: NXHQTULDPJBDDD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCN(CC1)CC(=O)NC2=CC(=CC(=C2)Cl)Cl
• Molecular Formula: C13H17Cl2N3O3S
• Molecular Weight: 366.3 g/mol

Description

N-(3,5-dichlorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide is a chemical compound that has garnered interest in various scientific fields due to its unique structural properties and potential applications. This compound features a dichlorophenyl group, a piperazine ring, and a methylsulfonyl group, which contribute to its distinct chemical behavior and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3,5-dichlorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide typically involves the reaction of 3,5-dichloroaniline with 4-(methylsulfonyl)piperazine in the presence of acetic anhydride. The reaction is carried out under controlled conditions, including specific temperature and pH levels, to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(3,5-dichlorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of sulfone derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The dichlorophenyl group can undergo nucleophilic substitution reactions, where chlorine atoms are replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH₃) and potassium tert-butoxide (KOtBu) are employed.

Major Products

Oxidation: Sulfone derivatives.

Reduction: Amine derivatives.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

N-(3,5-dichlorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• N-(3,5-dichlorophenyl)-2-[4-(methylthio)-1-piperazinyl]acetamide
• N-(3,5-dichlorophenyl)-2-[4-(methylamino)-1-piperazinyl]acetamide

Uniqueness

N-(3,5-dichlorophenyl)-2-[4-(methylsulfonyl)-1-piperazinyl]acetamide is unique due to the presence of the methylsulfonyl group, which imparts distinct chemical properties and reactivity compared to its analogs. This uniqueness makes it a valuable compound for various research and industrial applications.